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Compound of Interest

Compound Name: 5,6-Dibromopyridin-2-amine

Cat. No.: B1314277

Introduction: The Significance of 5,6-
Dibromopyridin-2-amine in Modern Drug Discovery

5,6-Dibromopyridin-2-amine is a pivotal heterocyclic building block in the landscape of
pharmaceutical and medicinal chemistry. Its unique structural arrangement, featuring a pyridine
core functionalized with an amino group and two bromine atoms, offers a versatile platform for
the synthesis of complex molecular architectures. This compound serves as a crucial
intermediate in the development of a diverse range of therapeutic agents, including but not
limited to, kinase inhibitors and other targeted therapies. The precise placement of the bromine
and amino substituents allows for a variety of chemical modifications, making it an invaluable
starting material for drug discovery and development professionals.

The purity and structural integrity of 5,6-Dibromopyridin-2-amine are paramount to the
successful synthesis of downstream active pharmaceutical ingredients (APIs). The presence of
impurities can lead to unwanted side reactions, decreased yields, and potentially compromise
the safety and efficacy of the final drug product. Therefore, a robust and comprehensive
characterization of this key intermediate is not merely a procedural step but a foundational
requirement for regulatory compliance and the overall success of a drug development program.

This in-depth technical guide provides a detailed overview of the core analytical techniques for
the characterization of 5,6-Dibromopyridin-2-amine. It is designed for researchers, scientists,
and drug development professionals, offering not only step-by-step methodologies but also the
underlying scientific principles that govern each technique.
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Physicochemical Properties

A foundational understanding of the physicochemical properties of 5,6-Dibromopyridin-2-
amine is essential for its handling, storage, and the selection of appropriate analytical

methods.
Property Value Source
Molecular Formula CsHaBrz2N2 PubChem
Molecular Weight 251.91 g/mol PubChem
Off-white to light yellow
Appearance .
crystalline powder
Melting Point 135-139 °C
Soluble in methanol,
Solubility chloroform, and ethyl acetate;

slightly soluble in water.[1]

Core Characterization Workflow

The comprehensive characterization of 5,6-Dibromopyridin-2-amine necessitates a multi-
technique approach to confirm its identity, purity, and structural integrity. The following workflow
represents a logical and scientifically sound sequence of analyses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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